Cas no 159015-41-5 (Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate)

• Product Name: Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate
• CAS No: 159015-41-5
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 3167643
• PubChem ID: 84819851
• Update Time: 2025-06-18

Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 159015-41-5
• Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate
• Methyl2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate

• Inchi： 1S/C9H8ClNO3S/c1-14-8(13)6-5(12)3-2-4-7(6)15-9(10)11-4/h12H,2-3H2,1H3
• InChI Key： ABMGWCPCWLAXBG-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(C(=O)OC)=C(CC2)O)S1

Computed Properties

• Exact Mass: 244.9913420Da
• Monoisotopic Mass: 244.9913420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Additional information on Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate

Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate (CAS No. 159015-41-5): A Comprehensive Overview

Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate (CAS No. 159015-41-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the benzo[d]thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both chloro and hydroxyl substituents in its molecular skeleton enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

The< strong>Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate molecule is characterized by a fused ring system consisting of a benzene ring and a thiazole ring. This particular arrangement facilitates interactions with biological targets, thereby influencing its pharmacological properties. The< strong>2-chloro substituent at the second position of the benzo[d]thiazole core is particularly noteworthy, as chlorine atoms are known to enhance binding affinity and metabolic stability in many drug molecules.

The< strong>6-hydroxy group contributes to the compound's solubility and reactivity, enabling it to participate in various biochemical pathways. Additionally, the< strong>4,5-dihydro moiety suggests that this compound may exhibit reduced toxicity compared to its fully aromatic counterparts. These structural features collectively make< strong>Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate an intriguing subject for further investigation.

In recent years, there has been growing interest in benzo[d]thiazole derivatives due to their demonstrated efficacy in treating various diseases. For instance, studies have shown that compounds with similar structures exhibit anti-inflammatory, antimicrobial, and anticancer properties. The< strong>Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate molecule has been explored in several preclinical studies for its potential applications in these therapeutic areas.

One of the most compelling aspects of this compound is its mechanism of action. Research indicates that it may interact with specific enzymes and receptors involved in disease pathways. For example, preliminary studies suggest that it could inhibit the activity of certain kinases that are overexpressed in cancer cells. Furthermore, its ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of< strong>Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly effective in constructing the desired molecular framework.

The pharmacokinetic properties of this compound are also of great interest. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in vitro and in vivo. This suggests that it may have good bioavailability and reduced side effects compared to other similar compounds.

In conclusion,< strong>Methyl 2-chloro-6-hydroxy-4,5-dihydrobenzo[d]thiazole-7-carboxylate (CAS No. 159015-41-5) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its diverse range of biological activities and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and treatment of various illnesses.